2-(3-Methylpyrazin-2-yl)ethan-1-amine

• IUPAC Name: 2-(3-methylpyrazin-2-yl)ethanamine
• InChI: InChI=1S/C7H11N3/c1-6-7(2-3-8)10-5-4-9-6/h4-5H,2-3,8H2,1H3
• InChI Key: OTHSGCGIKIWAJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN=C1CCN
• Molecular Formula: C7H11N3
• Molecular Weight: 137.18 g/mol
• CAS No.: 1368193-43-4

Description

2-(3-Methylpyrazin-2-yl)ethan-1-amine is a useful research compound. Its molecular formula is C7H11N3 and its molecular weight is 137.186. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

2-(3-Methylpyrazin-2-yl)ethan-1-amine serves as a precursor in the synthesis of complex molecules. For instance, its derivatives have been utilized in the structural characterization of polymorphs and derived 2-aminothiazoles, showcasing its role in facilitating the understanding of crystal and molecular structures through hydrogen bonding patterns and π⋯π stacked layered structures (Böck et al., 2020). Additionally, its application extends to the synthesis of 5,5′-(ethane-1,2-diyl)bis derivatives, indicating its versatility in generating potential inhibitors of 15-lipoxygenase, contributing to medicinal chemistry and therapeutic agent development (Asghari et al., 2016).

Catalysis and Material Science

In material science, derivatives of this compound have been investigated for their catalytic activities. For example, trialkyltantalum complexes stabilized by aminopyridinato ligands derived from it have been synthesized, demonstrating the compound’s utility in organometallic chemistry and catalyst development (Noor et al., 2006). These complexes exhibit stability at elevated temperatures and potential for application in olefin polymerization, highlighting the compound’s contribution to industrial chemistry and polymer science.

Drug Discovery and Biological Studies

In drug discovery, the compound has facilitated the synthesis of novel molecules with potential biological activities. It serves as a building block for creating compounds with antimicrobial properties, demonstrating its significance in pharmaceutical research and development. For example, the synthesis and antimicrobial screening of novel series of imidazo-[1,2-a]pyridine derivatives containing 1,2,3-triazole moiety have been explored, providing insights into the development of new therapeutic agents (Desai et al., 2012).